Cas no 69332-65-6 (1,3-Dicyclopropylurea)

• Product Name: 1,3-Dicyclopropylurea
• CAS No: 69332-65-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD14888511
• CID: 2093097
• PubChem ID: 19774741
• Update Time: 2025-05-19

1,3-Dicyclopropylurea Chemical and Physical Properties

Names and Identifiers

• 1,3-Dicyclopropylurea
• N,N'-dicyclopropylurea
• AK165092
• CS-0149843
• DB-146986
• NS-01084
• C76194
• AKOS006221454
• SCHEMBL9547538
• 69332-65-6
• CHEMBL5200153
• MFCD14888511

• MDL： MFCD14888511
• Inchi： 1S/C7H12N2O/c10-7(8-5-1-2-5)9-6-3-4-6/h5-6H,1-4H2,(H2,8,9,10)
• InChI Key： WJPJIMFSWXFAJT-UHFFFAOYSA-N
• SMILES： O=C(NC1CC1)NC1CC1

Computed Properties

• Exact Mass: 140.094963011Da
• Monoisotopic Mass: 140.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 1,3-Dicyclopropylurea

Comprehensive Overview of 1,3-Dicyclopropylurea (CAS No. 69332-65-6)

1,3-Dicyclopropylurea (CAS No. 69332-65-6) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This urea derivative, characterized by its cyclopropyl groups, exhibits a range of interesting properties that make it a valuable component in various applications, from synthetic chemistry to drug development.

The molecular structure of 1,3-Dicyclopropylurea consists of a urea core with two cyclopropyl substituents. The cyclopropyl groups contribute to the compound's stability and reactivity, making it an attractive candidate for synthetic transformations and as a building block in the synthesis of more complex molecules. The unique electronic and steric properties of these groups can influence the reactivity and selectivity of chemical reactions involving this compound.

In recent years, there has been a growing interest in the use of 1,3-Dicyclopropylurea in the development of new pharmaceuticals. Ureas are known for their ability to form hydrogen bonds, which can be crucial in interactions with biological targets such as enzymes and receptors. This property makes 1,3-Dicyclopropylurea a potential lead compound for the design of drugs targeting specific biological pathways.

One area where 1,3-Dicyclopropylurea has shown promise is in the field of anti-inflammatory drug development. In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of various urea derivatives, including 1,3-Dicyclopropylurea. The results indicated that this compound exhibited significant anti-inflammatory activity, suggesting its potential as a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

Beyond its potential therapeutic applications, 1,3-Dicyclopropylurea has also been explored for its use in materials science. The unique electronic properties of the cyclopropyl groups make this compound suitable for applications in polymer synthesis and as a functional additive in various materials. For example, researchers at the University of California have used 1,3-Dicyclopropylurea as a crosslinking agent in the development of novel polymeric materials with enhanced mechanical properties.

The synthesis of 1,3-Dicyclopropylurea can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclopropylamine with isocyanates under controlled conditions. This approach allows for high yields and good purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis process.

In terms of safety and handling, 1,3-Dicyclopropylurea is generally considered to be stable under standard laboratory conditions. However, like many chemical compounds, it should be handled with appropriate precautions to ensure safety. Proper personal protective equipment (PPE) should be worn when working with this compound to prevent skin contact and inhalation.

The environmental impact of 1,3-Dicyclopropylurea is another important consideration. While there is limited data available on its environmental fate and effects, it is essential to follow best practices for waste disposal and environmental stewardship when using this compound in research or industrial settings.

In conclusion, 1,3-Dicyclopropylurea (CAS No. 69332-65-6) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.